N-(3-fluorophenyl)-2-((4-oxo-3-phenyl-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[(4-oxo-3-phenyl-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H16FN3O3S/c25-15-7-6-8-16(13-15)26-20(29)14-32-24-27-21-18-11-4-5-12-19(18)31-22(21)23(30)28(24)17-9-2-1-3-10-17/h1-13H,14H2,(H,26,29)
• InChI Key: MMBCBNVYWBVYBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4O3)N=C2SCC(=O)NC5=CC(=CC=C5)F
• Molecular Formula: C24H16FN3O3S
• Molecular Weight: 445.5 g/mol

Description

N-(3-fluorophenyl)-2-((4-oxo-3-phenyl-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H16FN3O3S and its molecular weight is 445.47. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluorophenyl)-2-((4-oxo-3-phenyl-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluorophenyl)-2-((4-oxo-3-phenyl-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

One study highlighted the synthesis of novel derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and their evaluation for anti-inflammatory activity. Among these compounds, some showed significant anti-inflammatory effects, underscoring the potential of structurally related compounds for therapeutic applications in inflammation (K. Sunder & Jayapal Maleraju, 2013).

Radioligand Imaging Applications

Another research effort involved the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET), demonstrating the utility of fluoro-substituted compounds in the development of diagnostic tools for neuroinflammation and other neurological conditions (F. Dollé et al., 2008).

Anti-Cancer Activity

Further investigations have reported on fluoro-substituted benzo[b]pyran compounds showing anticancer activity against lung cancer cell lines, illustrating the potential of these compounds in cancer therapy (A. G. Hammam et al., 2005). Another study focused on novel pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), identifying compounds with potential as in vivo PET-radiotracers for neuroinflammation (Annelaure Damont et al., 2015).

Src Kinase Inhibition and Anticancer Activities

Research on thiazolyl N-benzyl-substituted acetamide derivatives has revealed Src kinase inhibitory and anticancer activities, providing insights into the design of new anticancer agents (Asal Fallah-Tafti et al., 2011).